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Compound of Interest

Compound Name: PI3K/Akt/mTOR-IN-2

Cat. No.: B15142093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dual PI3K/mTOR inhibitor,
PI3BK/AktImTOR-IN-2, with a specific focus on its mechanism of action in inducing apoptosis.
By targeting key nodes in the PISK/Akt/mTOR signaling pathway, this compound has
demonstrated significant potential in preclinical cancer research. This document synthesizes
available data on its efficacy, outlines relevant experimental protocols for its evaluation, and
visually represents its mechanism of action and experimental workflows.

Core Mechanism of Action: Inhibition of the
PI3K/AktImTOR Pathway

The PI3K/Akt/mTOR signaling cascade is a critical regulator of cell survival, proliferation, and
metabolism. Its dysregulation is a common feature in many cancers, leading to uncontrolled
cell growth and resistance to apoptosis. PIBK/IAkt/ImTOR-IN-2 exerts its effects by inhibiting
two key kinases in this pathway: phosphoinositide 3-kinase (PI3K) and the mammalian target
of rapamycin (MTOR).

This dual inhibition leads to the dephosphorylation of downstream effectors, including Akt and
S6 ribosomal protein. The inactivation of these proteins ultimately culminates in the induction of
apoptosis through the modulation of anti-apoptotic and pro-apoptotic proteins.
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induction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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